7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-thiocarboxamide

• IUPAC Name: 7-amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-carbothioamide
• InChI: InChI=1S/C13H11N5S/c14-11-6-10(8-4-2-1-3-5-8)17-13-9(12(15)19)7-16-18(11)13/h1-7H,14H2,(H2,15,19)
• InChI Key: IZYQZMMFXMLJJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C=NN3C(=C2)N)C(=S)N
• Molecular Formula: C13H11N5S
• Molecular Weight: 269.33 g/mol

Description

“7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-thiocarboxamide” is a derivative of pyrazolo[1,5-a]pyrimidines. Pyrazolo[1,5-a]pyrimidines are analogues of purine and have attracted chemists due to their biological and pharmacological importance. They have been used in the synthesis of new compounds with potential antimicrobial activity.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines has been achieved using 7-hydrazinyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile and 7-amino-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile as precursors. The synthesis method using deep eutectic solvents (DES) provides several advantages such as a benign environment, high yield, scalability, and a simple work-up procedure.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[1,5-a]pyrimidines have been studied. The regioselectivity of the reaction can be controlled using the dimethylamino leaving group, where the initial condensation proceeds via an addition–elimination mechanism (aza-Michael type).